Cas no 42935-32-0 (3,5-Diiodosalicylic Acid Lithium Salt)

• Product name: 3,5-Diiodosalicylic Acid Lithium Salt
• CAS No: 42935-32-0
• MF: C₇H₃O₃I₂-^.Li+
• MW: 395.84592
• CID: 325297
• PubChem ID: 2735070

3,5-Diiodosalicylic Acid Lithium Salt Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-3,5-diiodo-, lithium salt (1:?)
• 42935-32-0
• Lithium 3,5-diiodosalicylate, analytical standard
• FT-0744331
• 3,5-Diiodo-2-hydroxybenzoic acid lithium salt
• CS-0256348
• 653-14-5
• lithium;2-hydroxy-3,5-diiodobenzoate
• SCHEMBL340510
• 2-Hydroxy-3,5-diiodobenzoic acid lithium salt
• NS00079987
• 3.5-Diiodosalicylate lithium salt
• EINECS 211-496-5
• 3,5-Diiodosalicylic acid lithium salt
• Lithium 3,5-diiodosalicylate
• FT-0614633
• Benzoic acid, 2-hydroxy-3,5-diiodo-, lithium salt (1:1)
• HY-W250174
• MFCD00002443
• DTXSID3060956
• Benzoic acid, 2-hydroxy-3,5-diiodo-, monolithium salt
• lithium2-hydroxy-3,5-diiodobenzoate
• AKOS024386265
• lithium 2-hydroxy-3,5-diiodobenzoate
• 3,5-Diiodosalicylic Acid Lithium Salt

• Inchi： InChI=1S/C7H4I2O3.Li/c8-3-1-4(7(11)12)6(10)5(9)2-3;/h1-2,10H,(H,11,12);/q;+1/p-1
• InChI Key： HLBRJWWTLIAOTE-UHFFFAOYSA-M
• SMILES： [Li+].O=C(C1C=C(I)C=C(I)C=1O)[O-]

Computed Properties

• Exact Mass: 395.83317g/mol
• Monoisotopic Mass: 395.83317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų

3,5-Diiodosalicylic Acid Lithium Salt Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：3-8-10
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on 3,5-Diiodosalicylic Acid Lithium Salt

Comprehensive Overview of 3,5-Diiodosalicylic Acid Lithium Salt (CAS No. 42935-32-0)

3,5-Diiodosalicylic Acid Lithium Salt (CAS No. 42935-32-0) is a specialized chemical compound widely recognized for its unique properties and applications in pharmaceutical and biochemical research. This lithium salt derivative of 3,5-diiodosalicylic acid has garnered significant attention due to its potential role in advanced therapeutic formulations and diagnostic tools. Researchers and industry professionals frequently search for terms like "3,5-Diiodosalicylic Acid Lithium Salt uses", "CAS 42935-32-0 properties", and "lithium salt derivatives in medicine", reflecting the growing interest in this compound.

The compound's molecular structure, featuring two iodine atoms at the 3 and 5 positions of the salicylic acid ring, contributes to its distinct chemical behavior. This structural uniqueness makes it a valuable intermediate in synthesizing more complex molecules. Recent studies have explored its potential in anti-inflammatory and antimicrobial applications, aligning with the current focus on novel drug development and precision medicine. Searches for "3,5-Diiodosalicylic Acid Lithium Salt solubility" and "stability under physiological conditions" highlight the practical considerations for its use in lab settings.

From a technical standpoint, 3,5-Diiodosalicylic Acid Lithium Salt exhibits notable stability under standard laboratory conditions, making it a reliable choice for long-term experiments. Its solubility profile in polar solvents like water and ethanol is another area of interest, as evidenced by frequent queries such as "solvent compatibility for CAS 42935-32-0". These properties are critical for researchers working on drug delivery systems or biochemical assays, where precise dissolution and reactivity are paramount.

The compound's relevance extends to the field of analytical chemistry, where it serves as a reference standard for chromatographic methods. Laboratories often seek information on "HPLC methods for 3,5-Diiodosalicylic Acid Lithium Salt" or "spectroscopic characterization techniques", underscoring its utility in quality control and research validation. Additionally, its role in metal-ion coordination chemistry has sparked curiosity, with searches like "lithium salt interactions with biomolecules" gaining traction.

In the context of green chemistry and sustainable synthesis, 3,5-Diiodosalicylic Acid Lithium Salt is being evaluated for its environmental footprint. Queries such as "eco-friendly production of CAS 42935-32-0" reflect the industry's shift toward sustainable practices. Researchers are also investigating its biodegradability and potential as a green reagent in organic transformations, aligning with global efforts to reduce hazardous waste.

As the demand for specialty chemicals grows, 3,5-Diiodosalicylic Acid Lithium Salt continues to attract attention for its versatility. Whether in pharmaceutical intermediates, material science, or diagnostic applications, this compound offers a compelling case for further exploration. Its combination of structural specificity and functional adaptability ensures its place in cutting-edge scientific endeavors.